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Compound of Interest

Compound Name: Isoquinoline-3-carboxylic acid

Cat. No.: B107793 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for Isoquinoline-3-carboxylic acid, including operational and

disposal plans.

Chemical Identifier:

Name: Isoquinoline-3-carboxylic acid

CAS Number: 6624-49-3

Molecular Formula: C₁₀H₇NO₂[1][2]

Molecular Weight: 173.17 g/mol [1][2]

Hazard Identification and Classification:

Isoquinoline-3-carboxylic acid is classified as a hazardous substance. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its primary

hazards are:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[3]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[3]
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Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1][3]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Isoquinoline-3-
carboxylic acid. The following table summarizes the recommended PPE.

PPE Category Recommended Equipment Specifications and Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and dust, which can cause

serious eye irritation.[3][4]

Skin Protection
Nitrile or butyl rubber gloves

and a lab coat.

To prevent skin irritation from

direct contact.[3][5] Gloves

should be inspected before

use and changed frequently.[4]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator is

recommended if dust or

aerosols may be generated.

To avoid inhalation of dust or

fumes that may cause

respiratory irritation.[3][5][6] All

handling should ideally occur

in a chemical fume hood.[4][6]

Body Protection
Chemical-resistant suit or

apron.

For handling larger quantities

or when there is a significant

risk of splashing.[5]

Foot Protection Closed-toe shoes.
To protect feet from potential

spills.

Operational and Disposal Plans
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Adherence to a strict operational protocol and proper disposal are critical for safety and

regulatory compliance.

Operational Plan: Step-by-Step Handling Procedures

Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][6]

Ensure an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) and label

all containers appropriately.

Do not eat, drink, or smoke in the handling area.[3]

Donning PPE:

Put on all required PPE as outlined in the table above before handling the chemical.

Handling:

Avoid generating dust.[3]

Carefully weigh and transfer the chemical.

If the substance comes into contact with skin, wash the affected area with plenty of soap

and water.[3]

If the substance gets into the eyes, rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do so. Continue rinsing.[3]

If inhaled, move the person to fresh air and keep them in a position comfortable for

breathing.[3]

In case of accidental ingestion, rinse the mouth and seek immediate medical attention.[3]

Post-Handling:
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Wash hands thoroughly after handling.[3]

Decontaminate the work surface and any used equipment.

Remove PPE carefully to avoid cross-contamination.

Disposal Plan

Waste Collection:

All disposable materials contaminated with Isoquinoline-3-carboxylic acid (e.g., gloves,

weighing paper) must be collected in a designated and clearly labeled hazardous waste

container.

Disposal Method:

Dispose of the chemical waste in accordance with local, state, and federal regulations.[3]

The compound may be dissolved in a combustible solvent and incinerated in a chemical

incinerator equipped with an afterburner and scrubber.[4]

Do not dispose of the material down the drain.[4]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Isoquinoline-3-
carboxylic acid, from preparation to disposal.
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Caption: Workflow for safe handling of Isoquinoline-3-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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